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Compound of Interest

Compound Name: TC14012

Cat. No.: B7910009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and in vivo

application of TC14012, a peptidomimetic molecule with dual activity as a selective CXCR4

antagonist and a potent CXCR7 agonist.[1][2][3][4] This document outlines its chemical

properties, preparation for animal administration, and key signaling pathways for mechanistic

studies.

Chemical Properties of TC14012
TC14012 is a serum-stable derivative of T140.[1][3] Its key chemical and physical properties

are summarized in the table below for easy reference.

Property Value

Molecular Formula C₉₀H₁₄₀N₃₄O₁₉S₂

Molecular Weight 2066.43 g/mol

Appearance Powder

Purity ≥95%

CAS Number 368874-34-4

Storage Store at -20°C
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Dissolution and Preparation for Animal Studies
The solubility of TC14012 in aqueous solutions is limited, requiring specific formulations for in

vivo administration. Below are established protocols for dissolving TC14012 to achieve a clear

solution suitable for animal studies. It is recommended to prepare the working solution fresh on

the day of use.[1] If precipitation occurs, gentle heating and/or sonication can aid dissolution.[1]

Table of Dissolution Protocols for TC14012

Protocol
Solvent
Composition

Final
Concentration

Notes

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.67 mg/mL (0.81

mM)[1][2]

Add solvents

sequentially.[2]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 1.67 mg/mL (0.81

mM)[1][2]

Prepare a 20% SBE-

β-CD solution in

saline first.

3
10% DMSO, 90%

Corn Oil

≥ 1.67 mg/mL (0.81

mM)[1][2]

Be cautious with this

formulation for dosing

periods exceeding half

a month.[1]

4 Water Soluble to 1 mg/ml[5]

For lower

concentration

requirements.

Experimental Protocols
In Vivo Administration Protocol
This protocol provides a general framework for administering TC14012 to animal models.

Specific parameters such as dosage, route of administration, and frequency should be

optimized based on the experimental design and animal model.

Materials:
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TC14012 powder

Solvents as per the chosen dissolution protocol

Sterile tubes and syringes

Animal model (e.g., mice, rats)

Procedure:

Preparation of TC14012 Solution:

On the day of administration, weigh the required amount of TC14012 powder.

Following one of the protocols from the table above, dissolve the powder to the desired

final concentration. For instance, using Protocol 1 to prepare 1 mL of a 1.67 mg/mL

solution, add 100 µL of a 16.7 mg/mL DMSO stock solution to 400 µL of PEG300 and mix.

Then, add 50 µL of Tween-80 and mix, and finally add 450 µL of saline.[1][2]

Ensure the final solution is clear and free of precipitation.

Animal Dosing:

Determine the appropriate dose based on the animal's body weight (e.g., mg/kg).

Select the route of administration (e.g., intravenous, intraperitoneal, subcutaneous, or oral

gavage) based on the experimental goals and the chosen vehicle.

Administer the calculated volume of the TC14012 solution to the animal using appropriate

techniques.

Monitoring:

Observe the animals for any adverse reactions following administration.

Proceed with the experimental timeline, including sample collection for pharmacokinetic or

pharmacodynamic analysis.
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In Vitro Signaling Pathway Analysis: CXCR7/Akt/eNOS
TC14012 has been shown to act as an agonist on CXCR7, activating downstream signaling

pathways such as the Akt/eNOS pathway, which is crucial for angiogenesis.[6][7] The following

is a generalized protocol to investigate this pathway in endothelial progenitor cells (EPCs).

Materials:

Endothelial Progenitor Cells (EPCs)

Cell culture medium

TC14012 solution (prepared in an appropriate cell culture compatible solvent)

Reagents for Western blotting (lysis buffer, antibodies against p-Akt, Akt, p-eNOS, eNOS)

Reagents for Nitric Oxide (NO) production assay

Procedure:

Cell Culture and Treatment:

Culture EPCs under standard conditions.

To mimic hyperglycemic conditions, cells can be treated with high glucose (e.g., 33

mmol/L).[6]

Treat the cells with TC14012 at the desired concentration (e.g., 5 µmol/L) for a specified

time (e.g., 10 minutes for signaling studies).[6]

Western Blotting for Protein Phosphorylation:

Lyse the cells and collect protein extracts.

Perform SDS-PAGE and transfer proteins to a PVDF membrane.

Probe the membrane with primary antibodies against phosphorylated and total Akt and

eNOS.
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Use appropriate secondary antibodies and a detection reagent to visualize the protein

bands.

Quantify the band intensities to determine the level of protein phosphorylation.

Nitric Oxide (NO) Production Assay:

Measure the levels of NO in the cell culture supernatant using a commercially available

NO assay kit.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathway of TC14012 via CXCR7 and a

typical experimental workflow for in vivo studies.
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Caption: TC14012 signaling through the CXCR7 receptor.
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Caption: General experimental workflow for TC14012 animal studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/tc14012.html
https://www.invivochem.com/TC-14012.html
https://www.medchemexpress.com/tc14012-tfa.html
https://www.selleckchem.com/products/tc14012.html
https://www.biocrick.com/TC-14012-BCC7910.html
https://www.biocrick.com/TC-14012-BCC7910.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10926281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10926281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10926281/
https://pubmed.ncbi.nlm.nih.gov/35471717/
https://pubmed.ncbi.nlm.nih.gov/35471717/
https://pubmed.ncbi.nlm.nih.gov/35471717/
https://www.benchchem.com/product/b7910009#how-to-dissolve-and-prepare-tc14012-for-animal-studies
https://www.benchchem.com/product/b7910009#how-to-dissolve-and-prepare-tc14012-for-animal-studies
https://www.benchchem.com/product/b7910009#how-to-dissolve-and-prepare-tc14012-for-animal-studies
https://www.benchchem.com/product/b7910009#how-to-dissolve-and-prepare-tc14012-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7910009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

